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Compound of Interest

(4-Chloro-2-nitrophenoxy)acetic
Compound Name:

acid
CAS No.: 21086-49-7
Cat. No.: B2962111

Get Quote

Part 1: Executive Directive (Immediate Action)[2]

Do NOT dispose of (4-Chloro-2-nitrophenoxy)acetic acid down the drain. This compound is
a halogenated, nitro-substituted organic acid.[1] While it is not a P-listed or U-listed acute
hazardous waste under federal RCRA regulations (unlike its analog 2,4-D), it poses significant
environmental risks and potential aquatic toxicity.[1]

The only authorized disposal method is High-Temperature Incineration via a licensed
hazardous waste contractor.[1]

Quick-Reference Safety Profile
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Parameter Specification

Chemical Name (4-Chloro-2-nitrophenoxy)acetic acid
CAS Number 21086-49-7

Molecular Formula CsHesCINOs

] Skin/Eye lIrritant, Harmful if Swallowed, Aquatic
Primary Hazards .
Toxicity

Non-Listed (Process Waste); Must be
RCRA Status )
characterized

Organic Acid (Segregate from Bases &
Storage Class o
Oxidizers)

Part 2: Scientific Integrity & Handling Protocols
Chemical Hazard Analysis

To understand the disposal requirements, we must analyze the molecule's functional groups:

o Chlorine Substituent: Introducing halogens generally increases resistance to biodegradation.
[1] This necessitates high-temperature incineration (>1000°C) to prevent the formation of
incomplete combustion byproducts.[1]

» Nitro Group (-NO2): Nitro compounds can be energetic or reactive.[1] While this specific acid
is stable under normal conditions, it should never be mixed with strong reducing agents or
heated in a closed system during waste consolidation.[1]

e Carboxylic Acid Moiety: This makes the compound acidic.[1] It will react exothermically with
bases (hydroxides, amines), potentially generating heat and spattering during waste
consolidation.[1]

Pre-Disposal Segregation & Packaging

Proper segregation is the first line of defense against laboratory accidents.[1]
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» Solid Waste: Collect pure solid substance, contaminated weighing boats, and gloves in a
dedicated Solid Waste Container.[1]

o Container Type: Wide-mouth HDPE (High-Density Polyethylene) or clear glass jar.[1]

o Labeling: Must read "Hazardous Waste - Solid" with the constituent name clearly written.

[1]
e Liquid Waste:

o Organic Solutions: If dissolved in solvents (Methanol, DMSO), segregate into Halogenated
Organic Waste.[1]

o Agueous Solutions: If in buffer/water, segregate into Aqueous Chemical Waste.[1] Note:
Do not mix with basic aqueous waste (pH > 10).[1]

Step-by-Step Disposal Protocol
Workflow A: Solid Substance Disposal

o Containment: Transfer the solid chemical into a sealable primary container (e.g., a glass vial
with a Teflon-lined cap).

e Secondary Containment: Place the primary container inside a transparent, sealable bag
(e.g., Ziploc) to prevent external contamination.

e Tagging: Attach a hazardous waste tag.
o Chemical Name: (4-Chloro-2-nitrophenoxy)acetic acid
o Hazards: Irritant, Toxic.[1][2][3][4][5]

e Consolidation: Place into the lab's satellite accumulation area "Solid Hazardous Waste"
drum.

Workflow B: Liquid Waste (Stock Solutions)

o Characterization: Determine the primary solvent.[1]
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o Scenario 1 (Methanol/DMSO): Pour into the Halogenated Solvents carboy.[1] The halogen
on the phenyl ring requires this classification to ensure proper incineration downstream.

o Scenario 2 (Aqueous): Pour into the Aqueous Waste carboy.[1] Check pH to ensure it is <
9 to prevent immediate acid-base reactions.

e Rinsing: Triple-rinse the empty stock bottle with a compatible solvent.[1] Add rinsate to the
liquid waste container.

» Defacing: Deface the original label on the empty bottle and dispose of the bottle as "Glass
Waste" (if clean) or "Solid Chemical Waste" (if residue remains).[1]

Part 3: Visualization & Logic|[2]
Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream
based on the physical state and solvent matrix of the material.
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Waste: (4-Chloro-2-nitrophenoxy)acetic acid
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\
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Pure Substance

Mostly Water
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Click to download full resolution via product page

Caption: Operational workflow for segregating (4-Chloro-2-nitrophenoxy)acetic acid waste
streams.

Part 4: Regulatory Compliance (RCRA & DOT)[2]
RCRA Waste Classification

Under the US EPA Resource Conservation and Recovery Act (RCRA), this specific chemical is
not a P-listed or U-listed waste.[1][3] However, the generator is responsible for determining if
the waste exhibits hazardous characteristics.
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Characteristic Status Code Rationale

Solid flash point is
Ignitability Negative N/A high; not an oxidizer.

[1]

- . OnlyifpH<2in
Corrosivity Possible D002 )
agueous solution.[1]

Stable under normal

Reactivity Negative N/A B
conditions.[6][1]
Does not contain
regulated metals or
Toxicity (TCLP) Negative N/A specific organics (e.g.,

2,4-D) above
threshold.[1]

Compliance Note: If the chemical is dissolved in a flammable solvent (e.g., Methanol), the
mixture becomes a D001 (Ignitable) hazardous waste.[1] If dissolved in a halogenated solvent
(e.g., DCM), it may carry F-codes.[1] Always classify based on the entire mixture.

DOT Shipping for Disposal

When preparing the waste manifest for transport by a third-party contractor (e.g., Veolia, Clean
Harbors), use the following description if the material is in pure form or constitutes a marine
pollutant risk:

e UN Number: UN 3077[1]

e Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. ((4-Chloro-2-
nitrophenoxy)acetic acid)[1]

e Hazard Class: 9
o Packing Group: Il

o Label: Class 9 (Miscellaneous)
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Part 5: Emergency Procedures

Spill Response:
o Evacuate: Move personnel away from the immediate area.

o PPE: Don nitrile gloves, safety goggles, and a lab coat.[1] If powder is airborne, use an N95
or P100 respirator.

» Neutralize/Absorb:
o Solids: Cover with wet paper towels to prevent dust, then scoop into a waste container.[1]
o Liquids: Absorb with vermiculite or a commercial organic spill pad.[1]

o Clean: Wipe the surface with a soap and water solution.[7][8] Collect all wipes as solid
hazardous waste.

First Aid:
o Skin Contact: Wash with soap and water for 15 minutes.[1][9]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][7][9] Remove contact lenses.[6]
(7121410911 0][1 1]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

References

e US EPA. (2023). Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR
Part 261. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(4-Chloro-2-nitrophenoxy)acetic Acid Proper Disposal
Procedures[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2962111/docs#4-chloro-2-nitrophenoxy-acetic-acid-
proper-disposal-procedures-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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